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Compound of Interest

5-Methyl-3-
Compound Name:
(trifluoromethyl)isoxazole

Cat. No.: B026444

In-Depth Technical Guide to 5-Methyl-3-
(trifluoromethyl)isoxazole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,
synthesis, and potential biological relevance of 5-Methyl-3-(trifluoromethyl)isoxazole. The
strategic incorporation of a trifluoromethyl group into the isoxazole scaffold often enhances the
metabolic stability and bioactivity of molecules, making this compound and its derivatives of
significant interest in medicinal chemistry and drug discovery.[1]

Physicochemical Properties

Quantitative data for 5-Methyl-3-(trifluoromethyl)isoxazole is not extensively available in the
public domain. However, data for the parent compound and closely related analogs are
provided for comparative purposes.
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5-Methyl-3-

5-

(Trifluoromethyl)is

5-Phenyl-3-

(trifluoromethyl)iso

Property (trifluoromethyl)iso

oxazole (for xazole (for

xazole . ]

comparison) comparison)
Molecular Formula CsHaFsNO CsH2FsNO C10HeFsNO
Molecular Weight 167.09 g/mol 137.06 g/mol 213.16 g/mol
CAS Number 111079-03-9[2] Not specified Not specified
Appearance Data not available Data not available Pale yellow solid[3]
Melting Point Data not available Data not available 44.5-45.5 °C[3]
Boiling Point Data not available Data not available Data not available

_ _ 1.355 g/mL at 25 °C[4] _

Density Data not available Data not available

[5]

Refractive Index

Data not available

n20/D 1.348[4][5]

Data not available

Solubility Data not available Data not available Data not available

pKa Data not available Data not available Data not available

logP Data not available Data not available Data not available
Sealed in a dry

Storage environment at 2- Not specified Not specified

8°C[2]

Experimental Protocols

The synthesis of 3-(trifluoromethyl)isoxazoles can be achieved through various methods,
including the [3+2] cycloaddition of alkynes with in situ generated trifluoroacetonitrile oxide or
the denitrogenative cyclization of vinyl azides with trifluoroacetic anhydride.[1][6] Below is a
representative protocol adapted from general synthetic procedures for this class of compounds.

General Synthesis of 3-(Trifluoromethyl)isoxazoles via
Cycloaddition
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This protocol describes a general method for the synthesis of 3-(trifluoromethyl)isoxazoles from
a trifluoromethyl aldoxime precursor.

1. Synthesis of 2,2,2-Trifluoroacetaldehyde Oxime:

e To an agueous solution of hydroxylamine (1.2 equivalents), add 2,2,2-trifluoroethane-1,1-diol
(1 equivalent).

 Stir the reaction mixture for 24 hours under an inert argon atmosphere.

e The crude product is then purified by fractional distillation to yield the 2,2,2-
trifluoroacetaldehyde oxime.[7]

2. Synthesis of 5-Substituted-3-(trifluoromethyl)isoxazole:

 In a solution of (Diacetoxyiodo)benzene (DIB) (2.0 mmol) and the desired olefin (e.g., for 5-
methyl substitution, propene could be used) (1.0 mmol) in dichloromethane (2 mL), slowly
add a solution of 2,2,2-trifluoroacetaldehyde oxime (1.0 mmol) in dichloromethane (1 mL) at
0°C.

o Allow the reaction mixture to warm to room temperature.

o Monitor the reaction for the consumption of the starting olefin using thin-layer
chromatography (TLC).

o Once the reaction is complete, concentrate the mixture in vacuo.

» Purify the residue by flash column chromatography (e.g., using 5% ethyl
acetate/cyclohexane as eluent) to obtain the final 5-substituted-3-(trifluoromethyl)isoxazole
product.[7]

Characterization

The synthesized compounds are typically characterized using a suite of spectroscopic
techniques.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: tH, 13C, and *°F NMR are crucial for
structural elucidation. Chemical shifts (&) are reported in parts per million (ppm). For *H and
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13C NMR, tetramethylsilane (TMS) or the residual solvent peak (e.g., CDCls at 7.26 ppm for
1H and 77.0 ppm for 13C) is used as an internal standard.[7][8] For *°F NMR, CFCls is often
used as an internal standard.[7]

e Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to confirm the
molecular formula of the synthesized compound.[3]

« Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify characteristic functional
groups within the molecule.[7]

Biological Activity and Signaling Pathways

While specific signaling pathways for 5-Methyl-3-(trifluoromethyl)isoxazole are not detailed
in the available literature, various isoxazole derivatives have demonstrated significant biological
activities, including the induction of apoptosis in cancer cells.[9][10][11] The pro-apoptotic
activity of some isoxazole derivatives has been linked to the activation of caspase cascades.
[12] Below is a representative diagram of a simplified intrinsic apoptosis pathway that could be
modulated by such compounds.

Simplified Intrinsic Apoptosis Pathway

Conclusion

5-Methyl-3-(trifluoromethyl)isoxazole represents a valuable scaffold in the field of medicinal
chemistry. While a complete physicochemical profile is not publicly available, established
synthetic routes provide a clear path for its preparation and further investigation. The known
pro-apoptotic activities of related isoxazole derivatives suggest that this compound and its
analogs warrant further exploration as potential therapeutic agents, particularly in the context of
oncology. Future research should focus on a more detailed characterization of its physical
properties and a thorough investigation of its biological mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b026444?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b026444?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

